Cas no 2137763-23-4 (Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]-)

• Product Name: Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]-
• CAS No: 2137763-23-4
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5278347
• Update Time: 2025-08-04

Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]-

• Inchi： 1S/C15H21N/c1-2-6-14-7-9-15(10-8-14)13-16-11-4-3-5-12-16/h2,7-10H,1,3-6,11-13H2
• InChI Key： ODMVRYMNFSCNDV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(CC=C)C=C2)CCCCC1

Additional information on Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]-

Exploring the Properties and Applications of Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]- (CAS No. 2137763-23-4)

Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]- (CAS No. 2137763-23-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique piperidine core and propenylphenyl substitution, offers a versatile scaffold for designing novel molecules with potential applications in drug discovery and beyond. Its molecular structure combines the rigidity of the piperidine ring with the reactivity of the allyl group, making it a valuable intermediate for synthetic chemists.

In recent years, the demand for piperidine derivatives has surged due to their prominence in pharmaceutical development. Researchers are particularly interested in how CAS No. 2137763-23-4 can be leveraged to create compounds targeting neurological disorders, given the piperidine moiety's role in modulating neurotransmitter systems. Additionally, its allyl-substituted aromatic component opens doors to applications in polymer chemistry, where it can serve as a cross-linking agent or a monomer for advanced materials.

One of the most searched questions about Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]- revolves around its synthetic routes. The compound is typically synthesized via a multi-step process involving the alkylation of piperidine with a 4-(allyl)benzyl halide, followed by purification techniques such as column chromatography. Optimizing these methods to improve yield and scalability remains a hot topic in organic chemistry forums and research publications.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a global priority, scientists are exploring eco-friendly catalysts and solvents for producing CAS No. 2137763-23-4. Recent studies highlight the use of biocatalysts or microwave-assisted synthesis to reduce energy consumption and waste generation, aligning with the principles of circular economy.

The versatility of Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]- extends to its applications in flavor and fragrance industries. Its structural features contribute to aromatic profiles, making it a candidate for synthesizing novel scent molecules. This aligns with the growing consumer demand for unique and sustainable fragrance ingredients, a trend frequently discussed in market reports and SEO-driven content.

From a regulatory perspective, CAS No. 2137763-23-4 is subject to standard safety evaluations, but its non-hazardous classification under current guidelines makes it accessible for research and industrial use. However, users often search for material safety data sheets (MSDS) and handling protocols, emphasizing the need for clear documentation and best practices in laboratory settings.

In conclusion, Piperidine, 1-[[4-(2-propen-1-yl)phenyl]methyl]- represents a compelling case study in the intersection of chemistry and innovation. Its applications span pharmaceuticals, materials science, and consumer goods, driven by its adaptable structure and the evolving needs of industries. As research continues to uncover new possibilities, this compound is poised to remain a focal point in scientific and commercial discussions.